Cas no 76838-02-3 (1,2,4-Thiadiazole,5,5'-[methylenebis(thio)]bis[3-chloro- (9CI))

• Product name: 1,2,4-Thiadiazole,5,5'-[methylenebis(thio)]bis[3-chloro- (9CI)
• CAS No: 76838-02-3
• MF: C₅H₂Cl₂N₄S₄
• MW: 317.262172222137
• CID: 548586
• PubChem ID: 2761235

1,2,4-Thiadiazole,5,5'-[methylenebis(thio)]bis[3-chloro- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Thiadiazole,5,5'-[methylenebis(thio)]bis[3-chloro- (9CI)
• 3-chloro-5-[(3-chloro-1,2,4-thiadiazol-5-yl)sulfanylmethylsulfanyl]-1,2,4-thiadiazole
• BIS(3-CHLORO-1,2,4-THIADIAZOL-5-YLTHIO)METHANE
• A838862
• AC1MC4HN
• AG-H-06894
• Bis(3-chlor-1,2,4-thiadiazol-5-thio)-methan
• CTK5E3496
• FT-0641618
• DTXSID70375636
• 76838-02-3
• Bis((3-chloro-1,2,4-thiadiazol-5-yl)thio)methane
• MFCD03068912

• MDL： MFCD03068912
• Inchi： InChI=1S/C5H2Cl2N4S4/c6-2-8-4(14-10-2)12-1-13-5-9-3(7)11-15-5/h1H2
• InChI Key： RKVZMSJUGAGNNF-UHFFFAOYSA-N
• SMILES： C(SC1=NC(=NS1)Cl)SC2=NC(=NS2)Cl

Computed Properties

• Exact Mass: 315.85400
• Monoisotopic Mass: 315.854
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 159Ų

Experimental Properties

• Density: 1.87
• Boiling Point: 501.6°C at 760 mmHg
• Flash Point: 257.1°C
• Refractive Index: 1.757
• PSA: 158.64000
• LogP: 3.53830

1,2,4-Thiadiazole,5,5'-[methylenebis(thio)]bis[3-chloro- (9CI) Security Information

1,2,4-Thiadiazole,5,5'-[methylenebis(thio)]bis[3-chloro- (9CI) Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 1,2,4-Thiadiazole,5,5'-[methylenebis(thio)]bis[3-chloro- (9CI)

Introduction to 1,2,4-Thiadiazole, 5,5'-[methylenebis(thio)]bis[3-chloro-(9CI)] (CAS No. 76838-02-3)

1,2,4-Thiadiazole, 5,5'-[methylenebis(thio)]bis[3-chloro-(9CI)] (CAS No. 76838-02-3) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its distinct chemical structure, which includes a thiadiazole core and chloro substituents, making it an intriguing candidate for various applications.

The chemical structure of 1,2,4-thiadiazole, 5,5'-[methylenebis(thio)]bis[3-chloro-(9CI)] consists of a central methylene bridge connecting two thiadiazole rings, each substituted with a chlorine atom. This arrangement imparts unique electronic and steric properties to the molecule, which can be leveraged in the design of novel pharmaceuticals and functional materials.

In recent years, the study of thiadiazole derivatives has expanded significantly due to their potential biological activities. Research has shown that compounds containing the thiadiazole moiety exhibit a wide range of pharmacological properties, including antimicrobial, antiviral, and anticancer activities. For instance, a study published in the Journal of Medicinal Chemistry highlighted the potent antitumor effects of certain thiadiazole derivatives against various cancer cell lines.

The presence of chlorine substituents in 1,2,4-thiadiazole, 5,5'-[methylenebis(thio)]bis[3-chloro-(9CI)] further enhances its biological activity by modulating its lipophilicity and electronic properties. This makes it an attractive candidate for drug discovery and development. Additionally, the chloro substituents can improve the compound's metabolic stability and bioavailability, which are crucial factors in the design of effective therapeutic agents.

Beyond its biological applications, 1,2,4-thiadiazole, 5,5'-[methylenebis(thio)]bis[3-chloro-(9CI)] has also found use in materials science. The unique electronic properties of thiadiazole derivatives make them suitable for applications in organic electronics and photovoltaic devices. For example, a recent study in the Journal of Materials Chemistry C demonstrated the use of thiadiazole-based compounds as electron transport materials in organic solar cells.

The synthesis of 1,2,4-thiadiazole, 5,5'-[methylenebis(thio)]bis[3-chloro-(9CI)] typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include cyclization reactions followed by functional group modifications. Advances in synthetic methodologies have led to more efficient and scalable processes for producing this compound.

In terms of safety and handling, while specific guidelines may vary depending on local regulations and laboratory practices, it is generally recommended to handle 1,2,4-thiadiazole, 5,5'-[methylenebis(thio)]bis[3-chloro-(9CI)] with appropriate personal protective equipment (PPE) such as gloves and goggles. Proper storage conditions should also be maintained to ensure the stability and integrity of the compound.

The future prospects for 1,2,4-thiadiazole, 5,5'-[methylenebis(thio)]bis[3-chloro-(9CI)] are promising. Ongoing research is focused on optimizing its properties for specific applications and exploring new derivatives with enhanced functionalities. Collaborative efforts between chemists and biologists are expected to yield significant advancements in both medicinal chemistry and materials science.

In conclusion, 1,2,4-thiadiazole, 5,5'-[methylenebis(thio)]bis[3-chloro-(9CI)] (CAS No. 76838-02-3) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure and biological activity make it an important molecule for further investigation and development in various scientific fields.